Cas no 1006494-59-2 (3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 1006494-59-2
• MF: C₁₉H₁₅ClN₂O₂
• MW: 338.787603616714
• CID: 5156136
• PubChem ID: 2474351
• Update Time: 2026-03-04

3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(4-chlorophenyl)-1-(phenylmethyl)-1H-pyrazol-4-yl]-
• 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid

• Inchi： 1S/C19H15ClN2O2/c20-17-9-6-15(7-10-17)19-16(8-11-18(23)24)13-22(21-19)12-14-4-2-1-3-5-14/h1-11,13H,12H2,(H,23,24)
• InChI Key： XKOYOZWWGPMEKE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CN(CC2=CC=CC=C2)N=C1C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid

Introduction to 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 1006494-59-2)

3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 1006494-59-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a benzyl group, a chlorophenyl moiety, and an enoic acid functional group contributes to its unique chemical properties and makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid features a pyrazole ring substituted at the 3-position with both a benzyl group and a 4-chlorophenyl group, while the 4-position of the pyrazole ring is linked to a prop-2-enoic acid moiety. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key factor in its potential as a pharmacological agent. The chlorophenyl group, in particular, is known to enhance binding affinity and selectivity in many drug molecules due to its ability to form hydrophobic interactions and π-stacking interactions with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid represents an advanced scaffold that combines multiple pharmacophoric elements into a single molecule, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in disease pathways. For instance, the pyrazole core is known to interact with enzymes such as kinases and phosphodiesterases, which are often implicated in cancer and inflammatory diseases. The benzyl group can modulate the electronic properties of the molecule, affecting its binding affinity and selectivity. Additionally, the prop-2-enoic acid moiety may contribute to solubility and bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the importance of structure-based drug design in identifying novel therapeutic agents. Computational modeling techniques have been employed to predict the binding modes of 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are involved in signal transduction pathways relevant to autoimmune diseases and cancer.

The chlorophenyl substituent is particularly noteworthy for its ability to enhance binding interactions through hydrophobic effects and π-cation interactions. This moiety has been successfully incorporated into many drug candidates due to its ability to improve pharmacokinetic properties while maintaining high target affinity. In the context of 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ylprop-2-enoic acid, the chlorophenyl group may contribute to selective binding with specific enzyme targets, minimizing off-target effects.

Furthermore, the compound's pyrazole core is highly versatile and can be further modified to optimize its biological activity. Functional groups such as hydroxymethyl or halogen atoms can be introduced at various positions on the pyrazole ring to fine-tune its interactions with biological targets. This flexibility makes 3-1-benzyl-3-(4-chlorophenyl)-1H-pyrazol-4-ypropopropyleneopropyleneopropyleneopropyleneopropyleneopropyleneopropyleneopropyleneopropyleneopropyleneopropyleneopropyleneopropyleopropyleopropyleopropylenoenoic acid (CAS No. 1006494_59_2) an exciting prospect for medicinal chemists seeking to develop new therapeutic agents.

Preclinical studies have begun to explore the pharmacological potential of this compound. Initial findings suggest that it may exhibit significant inhibitory activity against certain kinases, which could make it valuable in treating conditions such as rheumatoid arthritis or certain types of cancer. Additionally, its ability to modulate inflammatory pathways makes it a candidate for investigating novel anti-inflammatory therapies.

The synthesis of 3_1_benzhydryl_3_(4_chlorobiphenylyl)_pyrazol_4_ylpropan_2_enoic_acid (CAS_no_100649459_2) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves introducing multiple functional groups while maintaining regioselectivity and high yields. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before, which bodes well for future studies on this compound.

In conclusion,_benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl_ _benzhydryl}_ _pyrrolidinone derivative CAS No._100649459_2)_ represents a promising lead compound for further investigation in drug discovery._ Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting various diseases._ As research continues,_ more insights into its pharmacological properties will emerge,_ paving the way for potential clinical applications.